(2R)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine

• IUPAC Name: (2R)-2-[3-(2,2,2-trifluoroethyl)phenyl]propan-1-amine
• InChI: InChI=1S/C11H14F3N/c1-8(7-15)10-4-2-3-9(5-10)6-11(12,13)14/h2-5,8H,6-7,15H2,1H3/t8-/m0/s1
• InChI Key: HAYWZWJIOVVDEY-QMMMGPOBSA-N
• Canonical SMILES: CC(CN)C1=CC=CC(=C1)CC(F)(F)F
• Isomeric SMILES: C[C@@H](CN)C1=CC=CC(=C1)CC(F)(F)F
• Molecular Formula: C11H14F3N
• Molecular Weight: 217.23 g/mol

Description

(2R)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine, also known as TFEAPA, is a chemical compound that has been widely used in scientific research. It is a chiral amine that has been synthesized using various methods. TFEAPA has been found to have potential applications in the field of drug discovery due to its unique properties.

Mechanism of Action

The mechanism of action of (2R)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine is not fully understood. However, it has been suggested that it may act as a dopaminergic agent. This compound has been found to exhibit affinity for the dopamine D3 receptor, which is involved in the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which may contribute to its potential therapeutic effects. This compound has also been found to exhibit antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of (2R)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine is its high degree of enantiomeric purity, which makes it a useful building block in the synthesis of chiral compounds. However, this compound has some limitations in lab experiments, such as its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of (2R)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine. One direction is the investigation of its potential therapeutic effects in various neurological and psychiatric disorders. Another direction is the development of more efficient and cost-effective methods for its synthesis. Additionally, the study of this compound may lead to the discovery of new compounds with potential therapeutic applications.

Synthesis Methods

The synthesis of (2R)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine can be achieved using various methods. One of the most commonly used methods involves the reaction of (R)-1-(2,2,2-trifluoroethyl)benzene with (R)-2-amino-1-propanol in the presence of a catalyst. This method yields this compound with a high degree of enantiomeric purity.

Scientific Research Applications

(2R)-2-[3-(2,2,2-Trifluoroethyl)phenyl]propan-1-amine has been extensively studied for its potential applications in drug discovery. It has been found to be a useful building block in the synthesis of various compounds that exhibit biological activity. This compound has been used in the synthesis of ligands for various receptors, such as the dopamine D3 receptor.